3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OIC ACID
3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OIC ACID
Brand Name:
Vulcanchem
CAS No.:
10573-17-8
VCID:
VC0077313
InChI:
InChI=1S/C24H38O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-20,25H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20-,23-,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C
Molecular Formula:
C24H40O2
Molecular Weight:
390.6 g/mol
3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OIC ACID
CAS No.: 10573-17-8
Main Products
VCID: VC0077313
Molecular Formula: C24H40O2
Molecular Weight: 390.6 g/mol
| CAS No. | 10573-17-8 |
|---|---|
| Product Name | 3-ALPHA-HYDROXY-6-OXO-5-ALPHA-CHOLAN-24-OIC ACID |
| Molecular Formula | C24H40O2 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-20,25H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20-,23-,24-/m1/s1 |
| Standard InChIKey | JWZBXKZZDYMDCJ-NYGMMZBPSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(CC[C@H](C4)O)C)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CC(=O)C4C3(CCC(C4)O)C)C |
| PubChem Compound | 114580 |
| Last Modified | Nov 11 2021 |
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